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Compound of Interest |

Compound Name: 4-Octylphenol-d4
Cat. No.: B13443188
Get Quote

Core Application: Isotope Dilution Mass Spectrometry (IDMS) for Environmental & Biological
Monitoring

Executive Summary & Chemical Identity

4-Octylphenol-d4 is the deuterium-labeled isotopologue of 4-octylphenol. In analytical
applications, it is almost exclusively used as an Internal Standard (IS) for the quantification of
4-tert-octylphenol (4-t-OP), a degradation product of alkylphenol ethoxylate surfactants and a
potent endocrine-disrupting chemical (EDC).

Critical Distinction: Researchers must distinguish between the linear isomer (4-n-octylphenol)
and the branched isomer (4-tert-octylphenol or 4-(1,1,3,3-tetramethylbutyl)phenol). The
branched tert-isomer is the primary environmental contaminant. This guide focuses on the tert-
isomer variant of the d4 standard, as it is the industry standard for EPA and CDC protocols.

Chemical Structure & Isotopic Labeling

The deuterium labeling typically occurs on the phenolic ring (positions 2,3,5,6), providing a
stable mass shift (+4 Da) that resists back-exchange in protic solvents under neutral
conditions.
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Figure 1: Structural Anatomy of 4-tert-Octylphenol-d4

Click to download full resolution via product page

Physicochemical Constants Table

Data synthesized from parent compound properties and isotopic adjustments.
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Property Value | Description Technical Note
) 4-(1,1,3,3- tert-isomer (Standard for
Chemical Name _ )
tetramethylbutyl)phenol-d4 Environmental Analysis)
Varies by label position Check CoA.[1] Common: 4-n-
CAS Number )
(Parent: 140-66-9) OP-d4 is 1246815-03-1.
Molecular Formula C14H18D40O
] +4.03 Da shift from native
Molecular Weight ~210.35 g/mol
(206.32)
White to off-white ] ]
Appearance Crystalline solid at RT
flakes/powder
n-isomer melts lower (44-45
Melting Point 79-82°C °C). Use MP to verify isomer
identity.
Boiling Point ~280 °C
Phenolic proton; ionizes in
pKa ~10.3 ] )
basic pH (ESI Negative).
Highly lipophilic; requires
Log Kow 412 -4.8 organic solvents (MeOH,
Acetone).
. Critical: Do not prepare
Water Solubility Insoluble (~7-19 mg/L)

aqueous stock solutions.

Physical & Chemical Behaviors[1][2][3]1[4][5][6][7][8]

[9][10]
Solubility & Stability Profiles

e Solvent Compatibility: High solubility in Methanol (MeOH), Acetone, and Dichloromethane
(DCM).

o Stock Preparation: Primary stocks (e.g., 100 pg/mL) should be prepared in pure Methanol.
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e Aqueous Instability: In water, 4-Octylphenol-d4 will adsorb rapidly to glass and plastic
surfaces due to its high Log Kow.

o Protocol Adjustment: When spiking into agueous samples, ensure the organic solvent
content is sufficient to prevent precipitation, or spike directly into the sample immediately
prior to extraction.

Mass Spectrometry Characteristics (ESI-)

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), 4-Octylphenol-d4 is
analyzed using Negative Electrospray lonization (ESI-).

e Precursor lon: [M-H]~ at m/z 209 (approx).

e Product lons: Fragmentation typically involves the cleavage of the alkyl chain or ring
fragmentation.

« |sotope Effect: Deuterium is slightly more lipophilic than Hydrogen. On C18 columns, the d4-
analog may elute slightly earlier (0.05 - 0.1 min) than the native compound. This "retention
time shift" must be accounted for in the integration window.

Precursor lon [M-H]-
m/z ~209

Collision Cell
(CID Energy)

Loss of Alkyl group fragments

Product lon B
(Qualifier)
Secondary Fragment

Product lon A
(Quantifier)
m/z ~137

Figure 2: ESI(-) Fragmentation Pathway for IDMS Quantification
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Click to download full resolution via product page
Analytical Application: EPA Method 559 Adaptation
Target Audience: Lab Managers and Senior Analysts.

This protocol outlines the use of 4-Octylphenol-d4 as a surrogate/internal standard for
correcting matrix effects and recovery losses in drinking water or biological fluids.

A. Stock Solution Management

e Primary Stock: Dissolve 10 mg of 4-Octylphenol-d4 in 10 mL of LC-MS grade Methanol.
(Conc: 1 mg/mL).

o Storage: Store at -20°C in amber glass vials with PTFE-lined caps. Shelf life: 12 months.

 Verification: Verify isotopic purity (>98%) to ensure no contribution to the native analyte
signal (m/z 205).

B. Sample Extraction Workflow (Solid Phase Extraction)

Causality: Direct injection is rarely feasible due to sensitivity limits and matrix suppression. SPE
concentrates the analyte and removes salts.

o Conditioning: SPE Cartridge (C18 or Polymeric Divinylbenzene) -> 5 mL MeOH -> 5 mL
Water.

o Loading: Acidify sample (pH < 2) to protonate the phenol (ensure it is neutral for C18
retention).

o Spiking: Add 4-Octylphenol-d4 IS to the sample before loading.
o Why? This corrects for extraction efficiency losses.
e Wash: 5 mL 5% MeOH in Water (Removes polar interferences).

e Elution: 5 mL Methanol (or MeOH/MTBE mix).
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o Concentration: Evaporate to dryness under Nitrogen (avoid heat >40°C to prevent
volatilization) and reconstitute in 50:50 MeOH:Water.

Agqueous Sample
(Water/Serum)

:

ADD IS: 4-Octylphenol-d4
(Correction for Recovery)

:

Solid Phase Extraction
(C18/DVB)

:

Elution (MeOH)
& N2 Evaporation

LC-MS/MS Analysis
(ESI Negative Mode)

Quantification
(Ratio Native/d4)

Figure 3: IDMS Quantification Workflow

Click to download full resolution via product page

Handling, Stability & Safety (E-E-A-T)
Safety Profile

» Endocrine Disruption: 4-Octylphenol is a known xenoestrogen. Treat the d4-isotope with the
same rigorous containment as the native compound.
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Handling: Use a fume hood. Wear nitrile gloves (latex is permeable to many organic solvents
used with this compound).

Corrosivity: Causes severe skin burns and eye damage.[2][3]

Storage & Stability[2][7][10][11][12][13]

Proton Exchange Risk: While ring-deuteration is stable, avoid storing the standard in protic
solvents (like water or alcohols) at high temperatures or extreme pH for extended periods, as
this could theoretically promote slow exchange, though unlikely with ring-labels.

Adsorption: Never store dilute working standards (<1 pg/mL) in plastic containers. Use
silanized glass to prevent wall adsorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 4-Octylphenol-d4 Physical & Chemical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13443188/docs#technical-guide-4-octylphenol-d4-
physical-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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